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Abstract
3,4-Epoxysulfolane, also known as 3,4-epoxytetrahydrothiophene-1,1-dioxide, is a versatile

bifunctional compound featuring a strained epoxide ring fused to a sulfolane backbone. The

presence of the electron-withdrawing sulfone group activates the epoxide ring, making it

susceptible to nucleophilic attack. This reactivity profile allows for the stereospecific synthesis

of a variety of 3,4-disubstituted sulfolane derivatives, which are of significant interest in

medicinal chemistry and materials science. This document provides a comprehensive overview

of the physical and chemical properties of 3,4-Epoxysulfolane, detailed experimental protocols

for its synthesis and key reactions, and a discussion of its chemical behavior.

Physical and Chemical Properties
3,4-Epoxysulfolane is a solid at room temperature. Its core structure consists of a five-

membered sulfolane ring with an epoxide fused across the 3 and 4 positions. The strong dipole

of the sulfonyl group significantly influences the molecule's properties.

Table 1: Physical and Chemical Properties of 3,4-Epoxysulfolane
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Property Value Reference

Synonyms
3,4-Epoxytetrahydrothiophene-

1,1-dioxide

CAS Number 4509-11-9

Molecular Formula C₄H₆O₃S

Molecular Weight 134.15 g/mol

Appearance Crystalline solid [1]

Melting Point 145-150 °C (lit.)

SMILES String O=S1(=O)CC2OC2C1

InChI Key
SZAIAWVGWTXVMB-

UHFFFAOYSA-N

Note: Solubility and density data are not readily available for 3,4-Epoxysulfolane itself. The

parent compound, sulfolane, is miscible with water and polar organic solvents but immiscible

with non-polar hydrocarbons.[2][3]

Reactivity and Chemical Behavior
The chemical reactivity of 3,4-Epoxysulfolane is dominated by the epoxide ring, which is prone

to ring-opening reactions with various nucleophiles.[4] The sulfone group enhances the

electrophilicity of the epoxide carbons.

Nucleophilic Ring-Opening: Aminolysis
The reaction of 3,4-Epoxysulfolane with amines (aminolysis) is a key transformation for

producing sulfolane-based amino alcohols.[5] This reaction is highly stereoselective, typically

yielding cis-amino alcohols.[6][7] The reaction proceeds via a nucleophilic attack of the amine

on one of the epoxide carbons. The aminolysis of 3,4-epoxysulfolane with aqueous ammonia

can lead to a complex mixture of products.[5] However, under controlled conditions, it is a

valuable method for synthesizing medically relevant compounds.[7]
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Figure 1: General pathway for the aminolysis of 3,4-Epoxysulfolane.

Hydrolysis
Under aqueous acidic conditions, 3,4-Epoxysulfolane undergoes hydrolysis to form the

corresponding diol.[1] This reaction results in the formation of trans-sulfolan-3,4-diol, confirming

a stereospecific ring-opening mechanism.[1]
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Figure 2: Pathway for the acid-catalyzed hydrolysis of 3,4-Epoxysulfolane.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of 3,4-Epoxysulfolane

and its subsequent reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1328781?utm_src=pdf-body-img
https://patents.google.com/patent/SU183766A1/en
https://patents.google.com/patent/SU183766A1/en
https://www.benchchem.com/product/b1328781?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3,4-Epoxysulfolane from 3-Sulfolene
This protocol is adapted from a patented method for the epoxidation of 3-sulfolene.[1]

Materials:

3-Sulfolene (1,1-dioxo-3-thiolene)

30-60% Hydrogen Peroxide (H₂O₂)

Benzonitrile (or other acid nitrile)

Methyl alcohol

Potassium dihydrogen phosphate (KH₂PO₄) solution (0.1 M)

Potassium hydroxide (KOH) solution (0.5 N in alcohol)

Procedure:

In a reaction vessel, dissolve 3-sulfolene and benzonitrile in methyl alcohol.

Add the 0.1 M KH₂PO₄ solution to the mixture.

Adjust the pH of the reaction mixture to 8.0-9.0 using the 0.5 N alcoholic KOH solution.

While stirring, heat the mixture to 45-50°C.

Maintain the temperature and pH, stirring for approximately 3 hours.

During the reaction, the product, 3,4-Epoxysulfolane, will precipitate. The product can be

isolated periodically by cooling the reaction mass to 0°C and filtering the precipitate.

After the reaction is complete, cool the mixture to 0°C to maximize precipitation.

Collect the crystalline product by filtration.

The crude product can be purified by recrystallization to yield 3,4-Epoxysulfolane with a

melting point of 159.5-160°C.[1]
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Figure 3: Experimental workflow for the synthesis of 3,4-Epoxysulfolane.
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Aminolysis of 3,4-Epoxysulfolane with Aqueous
Ammonia
This general procedure is based on the methodology described for synthesizing sulfolane-

based amino alcohols.[5]

Materials:

3,4-Epoxysulfolane

Aqueous ammonia (e.g., 18% solution)

2-Propanol

Ethyl acetate (for recrystallization, if needed)

Procedure:

Prepare a mixture of 3,4-Epoxysulfolane (1.0 eq) and an excess of aqueous ammonia

solution.

Add 2-propanol as a co-solvent.

Reflux the reaction mixture for 24 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

The resulting crude product, a cis-amino alcohol, can be purified by multiple

recrystallizations from 2-propanol or mixtures of 2-propanol and ethyl acetate.[5]

Hydrolysis to trans-sulfolan-3,4-diol
This protocol provides a method for confirming the structure of 3,4-Epoxysulfolane via its

hydrolysis product.[1]

Materials:
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3,4-Epoxysulfolane

Hydrogen peroxide (e.g., 24% solution)

Chloric acid (e.g., 30% solution)

Methanol (for recrystallization)

Procedure:

Combine 3,4-Epoxysulfolane (1.0 eq), hydrogen peroxide, and chloric acid in a reaction

flask.

Heat the mixture under reflux at 100°C for 6 hours.

After the reaction period, cool the mixture.

Distill off the water under reduced pressure.

Recrystallize the residue from methanol to obtain pure trans-sulfolan-3,4-diol.[1]

Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for 3,4-Epoxysulfolane is not widely

available, data from related sulfone compounds and general epoxide chemistry suggest the

following precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat.[8][9]

Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.

Avoid contact with skin, eyes, and clothing.[10][11]

Storage: Store in a tightly closed container in a cool, dry place.

Reactivity Hazards: Epoxides are reactive compounds. Avoid contact with strong acids,

bases, and oxidizing agents. Reactions can be exothermic.
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The toxicological properties of 3,4-Epoxysulfolane have not been thoroughly investigated.[8] As

with all laboratory chemicals, it should be handled with care, assuming it is potentially

hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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